![molecular formula C16H14FNO B224036 1-(4-fluorobenzoyl)-2-methyl-2,3-dihydro-1H-indole](/img/structure/B224036.png)
1-(4-fluorobenzoyl)-2-methyl-2,3-dihydro-1H-indole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-fluorobenzoyl)-2-methyl-2,3-dihydro-1H-indole, also known as FUBIMINA, is a synthetic cannabinoid that has gained attention in the scientific community due to its potential therapeutic applications. This compound is structurally similar to other synthetic cannabinoids, such as JWH-018 and AM-2201, but has unique properties that make it a promising candidate for further research.
Mechanism of Action
1-(4-fluorobenzoyl)-2-methyl-2,3-dihydro-1H-indole acts as a potent agonist at the cannabinoid receptor type 1 (CB1) and cannabinoid receptor type 2 (CB2). These receptors are part of the endocannabinoid system, which plays a critical role in regulating various physiological processes, including pain, mood, and appetite. By activating these receptors, this compound can modulate these processes, leading to its potential therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal models, this compound has been shown to reduce pain-related behaviors, such as thermal and mechanical hypersensitivity. Additionally, this compound has been shown to reduce anxiety-related behaviors, such as increased heart rate and open-arm time in the elevated plus maze test. This compound has also been shown to reduce the reinforcing effects of drugs of abuse, such as cocaine and morphine.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-fluorobenzoyl)-2-methyl-2,3-dihydro-1H-indole in lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This allows for precise modulation of the endocannabinoid system, leading to more accurate and reliable results. However, one limitation of using this compound is its potential for off-target effects, particularly at higher doses. Additionally, the potential for abuse and dependence must be carefully considered when using this compound in lab experiments.
Future Directions
There are several areas of future research that could be explored with 1-(4-fluorobenzoyl)-2-methyl-2,3-dihydro-1H-indole. One potential area is the use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to fully understand the potential for abuse and dependence with this compound. Finally, the potential for this compound to modulate other physiological processes, such as inflammation and immune function, should be investigated.
Synthesis Methods
The synthesis of 1-(4-fluorobenzoyl)-2-methyl-2,3-dihydro-1H-indole involves the reaction between 4-fluorobenzoyl chloride and 2-methyl-2,3-dihydro-1H-indole in the presence of a base catalyst. This process results in the formation of this compound as a white crystalline powder. The purity and yield of the compound can be optimized through various purification methods, such as recrystallization and chromatography.
Scientific Research Applications
1-(4-fluorobenzoyl)-2-methyl-2,3-dihydro-1H-indole has been studied for its potential therapeutic applications in a variety of areas, including pain management, anxiety, and addiction. In preclinical studies, this compound has shown promising results in reducing pain and anxiety-related behaviors in animal models. Additionally, this compound has been shown to have potential as a treatment for addiction, particularly in reducing the reinforcing effects of drugs of abuse.
properties
Molecular Formula |
C16H14FNO |
---|---|
Molecular Weight |
255.29 g/mol |
IUPAC Name |
(4-fluorophenyl)-(2-methyl-2,3-dihydroindol-1-yl)methanone |
InChI |
InChI=1S/C16H14FNO/c1-11-10-13-4-2-3-5-15(13)18(11)16(19)12-6-8-14(17)9-7-12/h2-9,11H,10H2,1H3 |
InChI Key |
VJMGAJVAHFVIMF-UHFFFAOYSA-N |
SMILES |
CC1CC2=CC=CC=C2N1C(=O)C3=CC=C(C=C3)F |
Canonical SMILES |
CC1CC2=CC=CC=C2N1C(=O)C3=CC=C(C=C3)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.